Cas no 2137757-24-3 (Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl-)

• Product Name: Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl-
• CAS No: 2137757-24-3
• MF: C₈H₁₅Cl
• MW: 146.657701730728
• CID: 5287128
• Update Time: 2025-07-19

Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl-

• Inchi： 1S/C8H15Cl/c1-4-8(6-9)5-7(8,2)3/h4-6H2,1-3H3
• InChI Key： SFEXYDZZRAPVNS-UHFFFAOYSA-N
• SMILES： C1(CCl)(CC)CC1(C)C

Additional information on Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl-

Comprehensive Overview of Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl- (CAS No. 2137757-24-3)

The chemical compound Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl- (CAS No. 2137757-24-3) is a specialized organic molecule featuring a unique cyclopropane ring structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemicals, and material science. The presence of both chloromethyl and ethyl groups on the cyclopropane ring enhances its reactivity, making it a valuable building block in synthetic chemistry. Researchers and industries are increasingly exploring its utility in designing novel compounds with tailored properties.

One of the key reasons for the growing interest in Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl- is its structural versatility. The cyclopropane ring, known for its high ring strain, imparts unique electronic and steric effects to the molecule. This strain can be leveraged to facilitate ring-opening reactions, which are pivotal in creating complex molecular architectures. The chloromethyl moiety further adds to its reactivity, enabling nucleophilic substitution reactions that are essential for functionalizing the molecule. Such characteristics make it a sought-after intermediate in drug discovery and development.

In the context of current trends, sustainability and green chemistry are dominating discussions in the chemical industry. Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl- aligns with these trends as researchers explore eco-friendly synthetic routes to produce it. Catalytic methods and solvent-free reactions are being investigated to minimize environmental impact. Additionally, the compound's potential role in biodegradable materials has sparked curiosity, addressing the global demand for sustainable alternatives in packaging and industrial applications.

Another area of interest is the compound's application in agrochemicals. With the increasing need for crop protection solutions, Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl- is being studied for its efficacy in formulating next-generation pesticides. Its structural features may contribute to enhanced bioavailability and target specificity, reducing the environmental footprint of agricultural chemicals. This aligns with the broader industry shift toward precision agriculture and reduced chemical usage.

From a pharmacological perspective, the compound's unique structure offers opportunities for medicinal chemistry. The cyclopropane ring is a common motif in bioactive molecules, often contributing to improved metabolic stability and binding affinity. Researchers are investigating derivatives of Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl- for potential antiviral, antibacterial, and anticancer properties. Such studies are particularly relevant in the post-pandemic era, where the search for novel therapeutics has intensified.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to characterize Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl-. These methods ensure high purity and confirm the structural integrity of the compound, which is critical for its application in sensitive fields like pharmaceuticals. Advanced computational modeling is also being used to predict its reactivity and optimize synthetic pathways, reducing trial-and-error in the lab.

In summary, Cyclopropane, 1-(chloromethyl)-1-ethyl-2,2-dimethyl- (CAS No. 2137757-24-3) is a multifaceted compound with broad potential across industries. Its unique chemical properties, combined with the growing emphasis on sustainability and innovation, position it as a molecule of significant interest. As research progresses, its applications are likely to expand, offering new solutions to contemporary challenges in chemistry and beyond.